Cas no 941978-24-1 (N-(4-fluorophenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 941978-24-1
• MF: C₁₉H₁₆FN₃O₂S
• MW: 369.41264629364
• CID: 5443070
• Update Time: 2025-06-12

N-(4-fluorophenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[3,4-dihydro-4-(4-methylphenyl)-3-oxo-2-pyrazinyl]thio]-N-(4-fluorophenyl)-
• N-(4-fluorophenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C19H16FN3O2S/c1-13-2-8-16(9-3-13)23-11-10-21-18(19(23)25)26-12-17(24)22-15-6-4-14(20)5-7-15/h2-11H,12H2,1H3,(H,22,24)
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1=NC=CN(C2=CC=C(C)C=C2)C1=O

Additional information on N-(4-fluorophenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

Introduction to N-(4-fluorophenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS No. 941978-24-1)

N-(4-fluorophenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 941978-24-1, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups that contribute to its potential biological activity, making it a subject of intense interest among researchers.

The compound's structure is characterized by a central pyrazine ring that is modified with a sulfanyl group and an acetamide moiety. The presence of these functional groups not only influences the compound's chemical reactivity but also its potential interaction with biological targets. Specifically, the pyrazine ring is a common scaffold in medicinal chemistry, known for its ability to modulate various biological pathways. The sulfanyl group appended to the pyrazine ring introduces a polar region, enhancing the compound's solubility and potentially its binding affinity to biological targets.

In recent years, there has been a growing interest in the development of novel compounds based on heterocyclic scaffolds due to their diverse biological activities. Pyrazine derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The introduction of fluorine and methyl groups into the pyrazine ring further enhances the compound's pharmacological profile by influencing its metabolic stability and binding interactions.

The acetamide moiety in N-(4-fluorophenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide adds another layer of complexity to its structure. Acetamides are known for their ability to act as bioisosteres, replacing other functional groups while maintaining similar biological activity. This property makes acetamides valuable in drug design, as they can help optimize pharmacokinetic properties such as solubility and metabolic stability.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom in the 4-fluorophenyl group can significantly affect the compound's electronic properties, influencing its binding affinity and metabolic fate. Fluorinated compounds are often more stable and have improved bioavailability, making them attractive candidates for drug development. The combination of fluorine and methyl groups in this compound suggests that it may exhibit enhanced pharmacological activity compared to non-fluorinated analogs.

The sulfanyl group in the compound's structure is another critical feature that contributes to its potential biological activity. Sulfanyl groups are known to participate in various biochemical reactions and can interact with biological targets in multiple ways. For instance, they can form hydrogen bonds with amino acid residues in proteins, influencing enzyme activity and receptor binding. The presence of a sulfanyl group on the pyrazine ring may enhance the compound's ability to interact with specific biological targets, thereby increasing its therapeutic potential.

In conclusion, N-(4-fluorophenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS No. 941978-24-1) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery and development. As research continues to uncover new applications for fluorinated aromatic compounds and heterocyclic scaffolds, compounds like this one are likely to play an increasingly important role in the development of novel therapeutics.